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Compound Focus: Flutoprazepam

CAS No.: 25967-29-7

Cat. No.: S528226

Chemical and Pharmacological Profile

Norflurazepam (also known as N-Desalkylflurazepam) is a significant active metabolite of several
therapeutic benzodiazepines, including flutoprazepam, flurazepam, fludiazepam, midazolam, and
quazepam. [1] [2] It is classified as a 1,4-benzodiazepine and has emerged as a designer benzodiazepine in

its own right, being sold as a New Psychoactive Substance (NPS) since approximately 2016. [1] [3] [4]

Its clinical and recreational effects are mediated through the gamma-aminobutyric acid (GABA)A
receptor complex, where it acts as a positive allosteric modulator. [3] [5] Specifically, it binds
unselectively to various benzodiazepine receptor subtypes, potentiating GABA's inhibitory effects and
leading to a characteristic profile of central nervous system (CNS) depression. [1] [4] The compound is
documented to possess anxiolytic, anticonvulsant, sedative, and skeletal muscle relaxant properties. [2]

The following table summarizes its core chemical and pharmacological characteristics.

Table 1: Core Chemical and Pharmacological Profile of Norflurazepam
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Property Description

Systematic Name 7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one [1]
Molecular Formula C15H10CIFN20 [1] [2]

Molecular Weight 288.70 g/mol (base), 288.71 g/mol (base) [1] [2]

CAS Number 2886-65-9 [1] [4]

Melting Point 205 to 206 °C (401 to 403 °F) [1]

Pharmacological Role Positive Allosteric Modulator of GABA, Receptor [3] [5]

Primary Effects Anxiolytic, anticonvulsant, sedative, skeletal muscle relaxant [2]

Metabolic Pathways and Parent Drugs

Norflurazepam's primary significance in pharmacology and toxicology stems from its role as a long-lived

active metabolite. It is the principal active metabolite responsible for the sustained effects of its parent

drugs. [6] [5]

¢ Flutoprazepam: Following a single oral dose, concentrations of the parent compound
flutoprazepam decline rapidly, becoming undetectable in serum within 6-9 hours. Conversely,
norflurazepam appears rapidly (within 2 hours) and reaches concentrations much greater than the
parent compound, with a slow elimination phase. It is therefore conclusively established that
flutoprazepam acts predominantly as a prodrug for norflurazepam. [7] [8] [6]

e Other Precursors: Norflurazepam is also a major active metabolite of flurazepam, fludiazepam,
quazepam, midazolam, flutazolam, and ethyl loflazepate. [1] [4] [9] This shared metabolic pathway
is critical for understanding cross-tolerance and cumulative effects in patients prescribed multiple
benzodiazepines.

The following diagram illustrates the central metabolic relationship between flutoprazepam and

norflurazepam, and its connection to the GABAergic system.
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Figure 1: Metabolic and Pharmacodynamic Pathway of Flutoprazepam. Flutoprazepam is metabolized to

the active norflurazepam, which potentiates the GABA-A receptor, leading to CNS effects.

Pharmacokinetic Parameters

The pharmacokinetics of norflurazepam are characterized by high oral bioavailability, extensive

distribution, and a very long elimination half-life that leads to significant accumulation, particularly during

continuous administration. [1] [2]

Key quantitative parameters are detailed in the table below. The considerable variability in half-life is

influenced by factors such as age, sex, liver function, and the use of concomitant medications that induce or
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inhibit cytochrome P450 enzymes. [1] [7]

Table 2: Comprehensive Pharmacokinetic Parameters of Norflurazepam

Parameter

Value | Range

Notes & Conditions

Bioavailability

Time to Peak
(Tmax)

Peak
Concentration
(Cmax)

Elimination Half-
Life (t*2B)

Half-Life
(Continuous Use)

Protein Binding

Route of

Elimination

Metabolism

Not explicitly quantified for pure
compound; Flutoprazepam: 80-90%

[6]

2 -12 hours [2] [7]

~10-20.4 ng/mL [1]

40 - 250 hours [1] [2]

150 - 200 hours [1]

Not explicitly specified for metabolite;
Flurazepam: 83% [5]

Renal (as conjugated metabolites) [1]

[5]

Hepatic [1] [6]

High, inferred from parent drug
absorption.

Following flutoprazepam administration.

Following a single 15 mg dose of
flurazepam.

Highly variable; average ~71 hours [1]

or ~90 hours from flutoprazepam. [7] [8]

Demonstrates significant accumulation.

Data from parent drug flurazepam.

Primarily excreted in urine.

Primarily via cytochrome P450
enzymes.

Analytical Methodologies and Detection

Accurate identification and quantification of norflurazepam in biological matrices are essential for clinical

monitoring, forensic toxicology, and drug development research. The following experimental protocols are

derived from published methodologies.
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Sample Preparation and Extraction

e Matrix: Serum, plasma, or whole blood. [7] [9]

e Extraction: Techniques include liquid-liquid extraction (LLE) using organic solvents or solid-phase
extraction (SPE). Some advanced methods, such as those used for ethyl loflazepate metabolites,
employ radio-high-performance liquid chromatography with direct injection of crude plasma samples.

[4] [9]

Analytical Techniques

¢ Gas Chromatography-Mass Spectrometry (GC-MS): A highly specific and sensitive method has
been developed for the determination of flurazepam and its metabolites, including norflurazepam, in
human urine and blood using an electron capture detector (ECD). This method offers sufficient
sensitivity for therapeutic dose levels. [9]

¢ Liquid Chromatography-Mass Spectrometry (LC-MS): Liquid chromatographyl/single
quadrupole mass spectrometry is used for screening various sedative-hypnotics in serum. [6] High-
resolution mass spectrometry (HRMS) has been applied to study the metabolism of norflurazepam
and related benzodiazepines in human hepatocytes and authenticate intake via urine samples. [9]

¢ High-Performance Liquid Chromatography (HPLC): Used in pharmacokinetic studies alongside
GC-MS, providing complementary data. [7] [8]

The workflow for the identification and quantification of norflurazepam is summarized below.
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Figure 2: Analytical Workflow for Norflurazepam Detection. Core methodologies for identifying and

quantifying the compound in biological matrices.

Clinical, Toxicological, and Regulatory Considerations

Accumulation and Drug Interactions

The very long elimination half-life of norflurazepam makes it highly prone to accumulation in tissues
during repeated administration, increasing the risk of adverse effects like prolonged sedation, cognitive
impairment, and psychomotor dysfunction over time. [1] [7] Norflurazepam is metabolized by hepatic
cytochrome P450 enzymes (particularly CYP3A4). Its plasma levels can be significantly altered by liver

disease and concomitant use of CYP inducers (e.g., rifampin) or inhibitors (e.g., ketoconazole). [1] [3]
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Emergence as a Designer Drug

Norflurazepam has been sold as a designer benzodiazepine or "research chemical" since around 2016. [1]

[3] [4] These substances pose significant public health risks due to:

¢ Uncertain Purity and Composition: Lack of quality control in illicit manufacturing. [3]

¢ Lack of Safety Data: Unknown toxicological and clinical profiles. [3]

¢ Potentiation of Overdose: Frequently used in combination with other CNS depressants like opioids
and alcohol, dramatically increasing the risk of fatal respiratory depression. [3]

Regulatory Status

The legal status of norflurazepam and its precursors varies globally.

e Canada: Norflurazepam is listed as a Schedule IV controlled substance. [1] [4]

e Germany: It is classified under the NpSG (New Psychoactive Substances Act), restricting it to
industrial and scientific use. [1]

¢ United Kingdom: Its circulation is controlled under the Psychoactive Substances Act. [1]

¢ United States: Flutoprazepam is unscheduled, though norflurazepam may be controlled by analogy
or under analogue acts. [6]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - N - Wikipedia Desalkylflurazepam [en.wikipedia.org]

2. Flutoprazepam - an overview [sciencedirect.com]

3. 'New/Designer Benzodiazepines': An Analysis of the Literature ... [pmc.ncbi.nlm.nih.gov]
4. N-Desalkylflurazepam [medbox.iiab.me]

5. Flurazepam: Uses, Interactions, Mechanism of Action [go.drugbank.com]

© 2026 Smolecule. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/N-Desalkylflurazepam
https://pmc.ncbi.nlm.nih.gov/articles/PMC7569319/
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/N-Desalkylflurazepam
https://pmc.ncbi.nlm.nih.gov/articles/PMC7569319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7569319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7569319/
https://en.wikipedia.org/wiki/N-Desalkylflurazepam
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/N-Desalkylflurazepam
https://en.wikipedia.org/wiki/N-Desalkylflurazepam
https://en.wikipedia.org/wiki/N-Desalkylflurazepam
https://www.smolecule.com/products/s528226?utm_src=pdf-body
https://en.wikipedia.org/wiki/Flutoprazepam
https://www.smolecule.com/products/s528226?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/N-Desalkylflurazepam
https://www.sciencedirect.com/topics/medicine-and-dentistry/flutoprazepam
https://pmc.ncbi.nlm.nih.gov/articles/PMC7569319/
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/N-Desalkylflurazepam
https://go.drugbank.com/drugs/DB00690
https://www.smolecule.com/products/s528226?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

6. Flutoprazepam [en.wikipedia.org]

7. of Pharmacokinetics , a novel benzodiazepine drug, in... flutoprazepam [link.springer.com]

8. of Pharmacokinetics , a novel benzodiazepine drug, in... flutoprazepam [pubmed.ncbi.nim.nih.gov]

9. of the benzodiazepines Metabolism , flurazepam... norflurazepam [semanticscholar.org]

To cite this document: Smolecule. [Comprehensive Technical Guide: Norflurazepam (N-

Desalkylflurazepam) as an Active Metabolite of Flutoprazepam]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b528226#norflurazepam-n-desalkylflurazepam-

active-metabolite-flutoprazepam]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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